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Compound of Interest

Compound Name: 2-Deacetoxytaxinine B

Cat. No.: B15584357

A comprehensive analysis of the biological activity of 2-Deacetoxytaxinine B in cancer cell
lines remains a developing area of research. Currently, publicly available scientific literature
lacks specific data on the direct effects of 2-Deacetoxytaxinine B. However, by examining the
broader class of taxanes, to which 2-Deacetoxytaxinine B belongs, and the closely related
compound 2-deacetoxytaxinine J, we can infer its potential mechanisms of action and
biological activities.

Taxanes are a well-established class of diterpenoid compounds with significant anticancer
properties. Their primary mechanism of action involves the stabilization of microtubules, which
are essential components of the cellular cytoskeleton. This interference with microtubule
dynamics disrupts the normal process of cell division, leading to cell cycle arrest, primarily at
the G2/M phase, and subsequent induction of apoptosis (programmed cell death).[1][2][3][4]

Inferred Biological Activity based on Related
Compounds

Research on the related compound, 2-deacetoxytaxinine J, isolated from the Himalayan yew
(Taxus baccata), has demonstrated significant in vitro activity against breast cancer cell lines,
including MCF-7 and MDA-MB-231.[5] This suggests that other 2-deacetoxytaxinine
derivatives, such as 2-Deacetoxytaxinine B, may possess similar cytotoxic capabilities.

General Mechanism of Action of Taxanes
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The general mechanism of action for taxanes, which is likely shared by 2-Deacetoxytaxinine
B, can be summarized in the following workflow:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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